Cas no 1396708-47-6 (N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide)

• Product Name: N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide
• CAS No: 1396708-47-6
• MF: C₁₈H₂₃NO₄S
• MW: 349.444524049759
• CID: 6120326
• PubChem ID: 71781528
• Update Time: 2025-10-22

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide
• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2,4,5-trimethylbenzenesulfonamide
• F5857-0575
• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2,4,5-trimethylbenzene-1-sulfonamide
• 1396708-47-6
• N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2,4,5-trimethylbenzenesulfonamide
• AKOS024523326
• VU0524610-1

• Inchi： 1S/C18H23NO4S/c1-12-9-14(3)16(10-13(12)2)24(21,22)19-11-18(20,15-6-7-15)17-5-4-8-23-17/h4-5,8-10,15,19-20H,6-7,11H2,1-3H3
• InChI Key： DRNQIMMUBBFHPO-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2CC2)(C2=CC=CO2)O)(=O)=O)=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 349.13477939g/mol
• Monoisotopic Mass: 349.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.9Ų

Additional information on N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide

Comprehensive Overview of N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide (CAS No. 1396708-47-6)

In the realm of organic chemistry and pharmaceutical research, N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide (CAS No. 1396708-47-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and furan moieties, as well as a sulfonamide functional group, presents a fascinating case study for researchers exploring novel bioactive molecules. Its molecular architecture combines aromatic and heterocyclic elements, making it a subject of interest in drug discovery and material science.

The 2,4,5-trimethylbenzene core of this compound contributes to its lipophilicity, which is a critical factor in its pharmacokinetic properties. Researchers have investigated its potential as a scaffold for designing inhibitors targeting specific enzymes or receptors. The presence of the hydroxyethyl group further enhances its ability to form hydrogen bonds, a feature often exploited in medicinal chemistry to improve binding affinity. Recent studies have highlighted its relevance in the context of small molecule therapeutics, particularly in addressing unmet medical needs in metabolic and inflammatory disorders.

One of the trending topics in chemical research is the exploration of heterocyclic compounds for their diverse biological activities. N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide aligns with this trend, as the furan ring is known for its role in conferring antimicrobial and anti-inflammatory properties. Additionally, the cyclopropyl group is often associated with enhanced metabolic stability, a desirable trait in drug candidates. These attributes make the compound a promising candidate for further optimization and development.

From a synthetic chemistry perspective, the preparation of N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation and cyclopropanation reactions. The compound's CAS No. 1396708-47-6 serves as a unique identifier in chemical databases, facilitating its retrieval for academic and industrial research. Its structural complexity underscores the importance of advanced analytical techniques, such as NMR and mass spectrometry, for characterization and quality control.

In the context of green chemistry and sustainable synthesis, researchers are increasingly focusing on eco-friendly methodologies to produce such compounds. The demand for high-purity intermediates like N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide has risen, driven by the pharmaceutical industry's need for reliable building blocks. This compound's potential applications extend beyond therapeutics, including its use in agrochemicals and specialty chemicals, where its unique properties could offer innovative solutions.

Another area of interest is the computational modeling of N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide to predict its interactions with biological targets. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are commonly employed to elucidate its mechanism of action. Such in silico approaches are invaluable in accelerating the drug discovery process, reducing the need for extensive experimental screening.

The compound's relevance is also evident in the growing field of precision medicine, where tailored therapies are developed based on individual genetic profiles. Its modular structure allows for derivatization, enabling the creation of analogs with optimized properties. This flexibility is particularly appealing in the design of targeted therapies for complex diseases, where specificity and efficacy are paramount.

In summary, N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl-2,4,5-trimethylbenzene-1-sulfonamide (CAS No. 1396708-47-6) represents a compelling example of modern chemical innovation. Its multifaceted applications, from drug development to material science, highlight its versatility. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific and industrial endeavors.